molecular formula C11H14F3NO2S B8413863 2-(3,3,3-Trifluoropropylsulfonyl)-7-octynenitrile CAS No. 1086536-60-8

2-(3,3,3-Trifluoropropylsulfonyl)-7-octynenitrile

Cat. No. B8413863
CAS RN: 1086536-60-8
M. Wt: 281.30 g/mol
InChI Key: PCEUOHWLGUQQLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,3,3-Trifluoropropylsulfonyl)-7-octynenitrile is a useful research compound. Its molecular formula is C11H14F3NO2S and its molecular weight is 281.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3,3,3-Trifluoropropylsulfonyl)-7-octynenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,3,3-Trifluoropropylsulfonyl)-7-octynenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1086536-60-8

Molecular Formula

C11H14F3NO2S

Molecular Weight

281.30 g/mol

IUPAC Name

2-(3,3,3-trifluoropropylsulfonyl)oct-7-ynenitrile

InChI

InChI=1S/C11H14F3NO2S/c1-2-3-4-5-6-10(9-15)18(16,17)8-7-11(12,13)14/h1,10H,3-8H2

InChI Key

PCEUOHWLGUQQLU-UHFFFAOYSA-N

Canonical SMILES

C#CCCCCC(C#N)S(=O)(=O)CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.0 g of 6-chloro-1-hexyne and 1.7 g of (3,3,3-trifluoropropylsulfonyl)acetonitrile in 20 ml of dimethyl sulfoxide, 1.2 g of potassium carbonate was added at room temperature. The mixture was stirred at 60° C. for 4 hours and then at 90° C. for 2 hours, and then allowed to stand near room temperature. To the reaction mixture, 10% hydrochloric acid was added, followed by extraction with ethyl acetate. The organic layer was washed with a saturated sodium chloride aqueous solution, dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The obtained residue was subjected to silica gel chromatography to obtain 0.70 g of 2-(3,3,3-trifluoropropylsulfonyl)-7-octynenitrile (hereinafter referred to as the present compound (23)).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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